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Compound of Interest

Compound Name: Ocifisertib Fumarate

Cat. No.: B606612

Technical Support Center: CFI-400945 Fumarate

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of CFI-400945
fumarate. The following frequently asked questions (FAQs) and troubleshooting guides will help
ensure the integrity of the compound throughout your experiments.

Frequently Asked Questions (FAQSs)

1. What is CFI-400945 fumarate?

CFI-400945, also known as ocifisertib, is a potent and selective oral inhibitor of Polo-like kinase
4 (PLK4).[1][2][3][4] PLK4 is a crucial regulator of centriole duplication, and its inhibition can
lead to mitotic defects and cell death in cancer cells.[1][3] The fumarate salt of CFI-400945 is a
common form used in research and clinical studies.

2. What are the recommended storage conditions for CFI-400945 fumarate powder?

For long-term storage, CFI-400945 fumarate powder should be stored at -20°C.[1][5] Under
these conditions, the powder is reported to be stable for up to three years.[1][5] Some suppliers
may ship the product at ambient temperature, indicating short-term stability at room
temperature.[5][6] For optimal stability, it is best to store it at the recommended temperature
upon receipt.
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3. How should | prepare and store stock solutions of CFI-400945 fumarate?

It is recommended to prepare stock solutions in anhydrous dimethyl sulfoxide (DMSO).[1] Once
prepared, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[1] For
storage, it is recommended to keep the aliquots at -80°C for up to one year or at -20°C for up to
one month.[1][5]

4. What is the solubility of CFI-400945 fumarate in common solvents?

CFI-400945 fumarate is soluble in DMSO and ethanol.[5] Quantitative solubility data is
summarized in the table below. The compound is generally considered insoluble in water.[1]

5. Is there a difference in stability between CFI-400945 free base and the fumarate salt?

While the search results often use the terms interchangeably, specific comparative stability
studies between the free base and the fumarate salt are not publicly available. Generally, salt
forms of compounds are developed to improve properties such as solubility and stability.

6. Are there any known degradation pathways for CFI-400945 fumarate?

Specific degradation pathways and products for CFI-400945 fumarate are not detailed in the
available public literature. To minimize potential degradation, it is crucial to adhere to the
recommended storage and handling conditions. Forced degradation studies, which would
identify potential degradation products under stress conditions (e.qg., acid, base, oxidation, light,
heat), have not been publicly reported.[7]

Data Presentation

Table 1: Recommended Storage Conditions for CFI-400945 Fumarate

Form Storage Temperature Duration of Stability
Powder -20°C Up to 3 years[1][5]
Solution in DMSO -80°C Up to 1 year[1][5]
Solution in DMSO -20°C Up to 1 month[1]
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Table 2: Solubility of CFI-400945 Fumarate

Solvent Solubility

DMSO 10 mg/mL (15.37 mM)[5]
Ethanol <12 mg/mL[5]

Water Insoluble[1]

Experimental Protocols

Protocol for Preparation of a 10 mM Stock Solution in DMSO
e Materials:
o CFI-400945 fumarate (Molecular Weight: 650.72 g/mol )
o Anhydrous Dimethyl Sulfoxide (DMSO)
o Sterile, polypropylene microcentrifuge tubes
e Procedure:

1. Equilibrate the vial of CFI-400945 fumarate powder to room temperature before opening to
prevent moisture condensation.

2. Weigh the desired amount of CFI-400945 fumarate powder in a sterile microcentrifuge
tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.51 mg of the
compound.

3. Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM stock
solution, if you weighed 6.51 mg, add 1 mL of DMSO.

4. To aid dissolution, vortex the solution. If necessary, sonication is recommended to ensure
the compound is fully dissolved.[5]

5. Once a clear solution is obtained, aliquot the stock solution into smaller volumes in sterile
polypropylene tubes to minimize the number of freeze-thaw cycles.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.targetmol.com/compound/cfi-400945
https://www.targetmol.com/compound/cfi-400945
https://www.selleckchem.com/products/cfi-400945.html
https://www.targetmol.com/compound/cfi-400945
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

6. Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[1][5]

Troubleshooting Guides
Issue 1: Difficulty Dissolving CFI-400945 Fumarate

» Possible Cause: The compound has precipitated out of solution or was not fully dissolved
initially.

e Solution:

o

Ensure you are using anhydrous DMSO, as moisture can affect solubility.

o

Vortex the solution thoroughly.

o

If vortexing is insufficient, sonicate the solution for a short period.[5]

[¢]

Gentle warming of the solution to 37°C may also aid in dissolution.
Issue 2: Inconsistent Experimental Results
e Possible Cause 1: Compound Degradation

o Solution:

Always store the stock solutions at the recommended temperatures (-80°C or -20°C).

Avoid repeated freeze-thaw cycles by preparing and using aliquots.

Protect the compound and its solutions from prolonged exposure to light, although
specific photostability data is not available, this is a general good practice.

Prepare fresh dilutions from the stock solution for each experiment.
e Possible Cause 2: Inaccurate Concentration of Stock Solution

o Solution:
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» Ensure accurate weighing of the compound.
= Verify the calibration of your pipettes for accurate solvent measurement.

» |f possible, confirm the concentration of your stock solution using a suitable analytical
method like HPLC-UV.

Visualizations
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CFI-400945 Fumarate Storage and Handling Workflow
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Caption: Recommended workflow for the storage and handling of CFI-400945 fumarate.
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Troubleshooting Solubility Issues
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Caption: Decision tree for resolving solubility issues with CFI-400945 fumarate.
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Caption: The role of PLK4 in cell proliferation and its inhibition by CFI-400945.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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